Cas no 1704975-28-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid
• CAS No: 1704975-28-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 6483938
• PubChem ID: 104863008
• Update Time: 2025-05-22

(3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid
• 1704975-28-9
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(1,3-thiazol-4-yl)propanoic acid
• EN300-1284343

• Inchi： 1S/C14H14N2O4S/c17-13(18)6-11(12-8-21-9-15-12)16-14(19)20-7-10-4-2-1-3-5-10/h1-5,8-9,11H,6-7H2,(H,16,19)(H,17,18)/t11-/m0/s1
• InChI Key： NDMVRDUJZSOTIT-NSHDSACASA-N
• SMILES： S1C=NC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 1704975-28-9)

(3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 1704975-28-9) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound features a unique thiazole ring and a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate for drug discovery and peptide chemistry. Its molecular structure combines the reactivity of the thiazole moiety with the versatility of the carboxylic acid functional group, enabling diverse applications in medicinal chemistry.

The growing interest in thiazole-containing compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid stems from their prevalence in bioactive molecules. Researchers frequently search for "thiazole derivatives in drug design" or "Cbz-protected amino acid applications," reflecting the compound's relevance in modern therapeutics. Its chiral center at the 3-position also makes it a subject of study for asymmetric synthesis, addressing the demand for enantiomerically pure intermediates in the pharmaceutical industry.

From a synthetic perspective, CAS 1704975-28-9 serves as a critical building block for peptide modifications and small-molecule inhibitors. The benzyloxycarbonyl group offers temporary protection for the amino functionality during multi-step syntheses, while the thiazole ring contributes to molecular interactions in target binding. Recent publications highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with trending searches like "thiazole-based therapeutics 2024" and "amino acid derivatives for drug discovery."

The physicochemical properties of (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid further enhance its applicability. Its moderate solubility in polar organic solvents facilitates purification and characterization, while the carboxylic acid group allows for further derivatization via esterification or amide coupling. These traits are frequently explored in queries such as "handling thiazole carboxylic acids" and "Cbz deprotection methods," underscoring the compound's practical significance in laboratory settings.

Market analyses indicate rising demand for chiral synthons like CAS 1704975-28-9, driven by advancements in personalized medicine and targeted therapies. Suppliers increasingly list this compound under categories like "pharmaceutical intermediates" or "custom peptide reagents," responding to its use in cancer research and neurological disorder studies. The compound's stability under standard storage conditions (−20°C, desiccated) also makes it a preferred choice for long-term research projects.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(1,3-thiazol-4-yl)propanoic acid represents a multifaceted tool for chemists and pharmacologists. Its structural features address key challenges in drug bioavailability and target selectivity, while its synthetic accessibility supports scalable production. As interest in heterocyclic drug candidates continues to surge, this compound remains at the forefront of innovations in medicinal chemistry and bioconjugation techniques.